Cas no 2680748-36-9 (6-Acetamido-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 6-Acetamido-1,3-dioxaindane-4-carboxylic acid
• CAS No: 2680748-36-9
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 5648901
• PubChem ID: 165918589
• Update Time: 2025-05-20

6-Acetamido-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680748-36-9
• EN300-28274178
• 6-acetamido-1,3-dioxaindane-4-carboxylic acid
• 6-Acetamido-1,3-dioxaindane-4-carboxylic acid

• Inchi： 1S/C10H9NO5/c1-5(12)11-6-2-7(10(13)14)9-8(3-6)15-4-16-9/h2-3H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： WNNPDTXFVOJQLZ-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=C(C(=O)O)C1=2)NC(C)=O

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-Acetamido-1,3-dioxaindane-4-carboxylic acid

6-Acetamido-1,3-dioxaindane-4-carboxylic acid (CAS No. 2680748-36-9): A Comprehensive Overview

6-Acetamido-1,3-dioxaindane-4-carboxylic acid (CAS No. 2680748-36-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 6-Acetamido-1,3-dioxaindane-4-carboxylic acid.

Chemical Structure and Properties

6-Acetamido-1,3-dioxaindane-4-carboxylic acid is a derivative of indane with a dioxane ring and an acetamido group. The compound's molecular formula is C₁₁H₁₂N₂O₅, and its molecular weight is approximately 252.22 g/mol. The presence of the acetamido group and the dioxane ring imparts unique chemical properties to this compound. The carboxylic acid functional group makes it highly polar and soluble in water and other polar solvents. Additionally, the acetamido group enhances its reactivity and stability under various conditions.

Synthesis Methods

The synthesis of 6-Acetamido-1,3-dioxaindane-4-carboxylic acid involves several steps, each carefully optimized to ensure high yield and purity. One common approach is the reaction of 1,3-dioxaindane with acetic anhydride followed by carboxylation. This method typically involves the following steps:

• Nucleophilic substitution of the hydroxyl group in 1,3-dioxaindane with acetic anhydride to form the acetate ester.
• Catalytic carboxylation of the acetate ester to introduce the carboxylic acid group.
• Amination of the resulting carboxylic acid to form the acetamido group.

This multi-step process ensures that the final product is highly pure and suitable for further biological studies.

Biological Activities

6-Acetamido-1,3-dioxaindane-4-carboxylic acid has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 6-Acetamido-1,3-dioxaindane-4-carboxylic acid has also shown potential as an antioxidant. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.

Clinical Applications and Research Advancements

The potential clinical applications of 6-Acetamido-1,3-dioxaindane-4-carboxylic acid are currently being explored in various preclinical studies. Preliminary results from animal models have shown that this compound can effectively reduce inflammation and oxidative stress in vivo. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetics and pharmacodynamics of 6-Acetamido-1,3-dioxaindane-4-carboxylic acid. The study found that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for oral administration in therapeutic settings.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-Acetamido-1,3-dioxaindane-4-carboxylic acid holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies will likely focus on optimizing its formulation for clinical use and exploring its efficacy in treating specific diseases such as rheumatoid arthritis, Alzheimer's disease, and cardiovascular disorders.

In conclusion, 6-Acetamido-1,3-dioxaindane-4-carboxylic acid (CAS No. 2680748-36-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation and development.